2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-6-((tetrahydrofuran-2-yl)methyl)-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• IUPAC Name: 2-amino-4-(3,4-dimethoxyphenyl)-7-methyl-5-oxo-6-(oxolan-2-ylmethyl)-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C23H25N3O5/c1-13-9-19-21(23(27)26(13)12-15-5-4-8-30-15)20(16(11-24)22(25)31-19)14-6-7-17(28-2)18(10-14)29-3/h6-7,9-10,15,20H,4-5,8,12,25H2,1-3H3
• InChI Key: NXWOKGMJJYVALM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C=C3)OC)OC)C(=O)N1CC4CCCO4
• Molecular Formula: C23H25N3O5
• Molecular Weight: 423.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings. These include an amino group (NH2), a pyrano ring (a six-membered ring with one oxygen atom), a pyridine ring (a six-membered ring with one nitrogen atom), and a tetrahydrofuran ring (a five-membered ring with one oxygen atom). The molecule also contains a nitrile group (CN), a ketone group (C=O), and two methoxy groups (OCH3) attached to a phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple rings and functional groups. The presence of these groups can significantly influence the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the nitrile, ketone, and amino groups could make it somewhat soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it shows promising biological activity, it could be further studied for potential therapeutic applications.